Cas no 156510-94-0 (iota-Cyclodextrin)

• Product Name: iota-Cyclodextrin
• CAS No: 156510-94-0
• MF: C₈₄H₁₄₀O₇₀
• MW: 2269.96843624115
• CID: 6636428
• PubChem ID: 177973
• Update Time: 2024-01-13

iota-Cyclodextrin Chemical and Physical Properties

Names and Identifiers

• iota-Cyclodextrin
• 156510-94-0
• E-Cyclodextrin

• Inchi： 1S/C84H140O70/c85-1-15-57-29(99)43(113)71(127-15)142-58-16(2-86)129-73(45(115)31(58)101)144-60-18(4-88)131-75(47(117)33(60)103)146-62-20(6-90)133-77(49(119)35(62)105)148-64-22(8-92)135-79(51(121)37(64)107)150-66-24(10-94)137-81(53(123)39(66)109)152-68-26(12-96)139-83(55(125)41(68)111)154-70-28(14-98)140-84(56(126)42(70)112)153-69-27(13-97)138-82(54(124)40(69)110)151-67-25(11-95)136-80(52(122)38(67)108)149-65-23(9-93)134-78(50(120)36(65)106)147-63-21(7-91)132-76(48(118)34(63)104)145-61-19(5-89)130-74(46(116)32(61)102)143-59-17(3-87)128-72(141-57)44(114)30(59)100/h15-126H,1-14H2/t15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-/m1/s1
• InChI Key： MZYYMHBTALLPBX-WUGKIVSMSA-N
• SMILES： C([C@H]1O[C@]2([H])O[C@@]3([H])[C@@H]([C@@H](O)[C@@]([H])(O[C@@]4([H])[C@@H]([C@@H](O)[C@@]([H])(O[C@@]5([H])[C@@H]([C@@H](O)[C@@]([H])(O[C@@]6([H])[C@@H]([C@@H](O)[C@@]([H])(O[C@@]7([H])[C@@H]([C@@H](O)[C@@]([H])(O[C@@]8([H])[C@@H]([C@@H](O)[C@@]([H])(O[C@]9([H])[C@@H](CO)O[C@@]([H])([C@@H]([C@H]9O)O)O[C@]9([H])[C@@H](CO)O[C@@]([H])([C@@H]([C@H]9O)O)O[C@]9([H])[C@@H](CO)O[C@@]([H])([C@@H]([C@H]9O)O)O[C@]9([H])[C@@H](CO)O[C@@]([H])([C@@H]([C@H]9O)O)O[C@]9([H])[C@@H](CO)O[C@@]([H])([C@@H]([C@H]9O)O)O[C@]9([H])[C@@H](CO)O[C@@]([H])([C@@H]([C@H]9O)O)O[C@]9([H])[C@@H](CO)O[C@@]([H])([C@@H]([C@H]9O)O)O[C@@]1([H])[C@@H]([C@H]2O)O)O[C@@H]8CO)O)O[C@@H]7CO)O)O[C@@H]6CO)O)O[C@@H]5CO)O)O[C@@H]4CO)O)O[C@@H]3CO)O)O

Computed Properties

• Exact Mass: 2268.7395278g/mol
• Monoisotopic Mass: 2268.7395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 42
• Hydrogen Bond Acceptor Count: 70
• Heavy Atom Count: 154
• Rotatable Bond Count: 14
• Complexity: 3210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 70
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -30
• Topological Polar Surface Area: 1110Ų

Experimental Properties

• Density: 1.624±0.06 g/cm3(Predicted)